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Compound of Interest

Compound Name: Deltaline

Cat. No.: B8072568 Get Quote

Deltaline Technical Support Center
This resource is designed for researchers, scientists, and drug development professionals

utilizing Deltaline in preclinical animal models. Find troubleshooting guidance, frequently asked

questions, and detailed protocols to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the proposed mechanism of action for Deltaline?

Deltaline is a selective small molecule inhibitor of the PI3K/Akt/mTOR signaling pathway.[1][2]

[3] This pathway is a critical regulator of cell proliferation, survival, and metabolism, and its

overactivation is a common feature in many cancers.[2][4][5] Deltaline works by binding to and

inhibiting the function of key kinases within this cascade, leading to a reduction in tumor cell

growth and survival. The PI3K/Akt/mTOR pathway is known to be a crucial element in many

aspects of cell growth and survival in both normal and cancerous cells.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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